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Compound of Interest

Compound Name: concanamycin a

Cat. No.: B1229498

Get Quote

Executive Summary & Mechanism of Action
Concanamycin A is an 18-membered plecomacrolide produced primarily by Streptomyces

neyagawaensis and Streptomyces diastatochromogenes. It is a picomolar inhibitor of the V-

type ATPase (V-ATPase), functioning by binding to the c-subunit of the V0 rotor, thereby

blocking proton translocation.

Unlike standard macrolides (e.g., erythromycin), Concanamycin A biosynthesis is

distinguished by the incorporation of unusual extender units—specifically ethylmalonyl-CoA

and methoxymalonyl-ACP—and a critical post-PKS carbamoylation step essential for its

bioactivity.

Genetic Architecture: The con Gene Cluster
The biosynthesis is governed by the con gene cluster (approx. 100 kbp).[1][3] The core

assembly line consists of a Type I Polyketide Synthase (PKS) encoded by six large open

reading frames (ORFs), conA through conF (also referred to as conAI-VI).
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The cluster is flanked by genes responsible for the biosynthesis of the unusual extender units

and the deoxysugar moiety.[4]

Gene Locus Function Enzyme/Role

conA - conF Core Biosynthesis
Type I Modular PKS

(Polyketide Synthase)

conG Tailoring Glycosyltransferase (GT)

conH Tailoring Carbamoyltransferase

conR1 Regulation LuxR-family regulator (LAL)

conR2 Regulation SARP-family regulator

conS1-S6 Sugar Biosynthesis
TDP-deoxysugar biosynthetic

enzymes

conX/Y Precursor Supply
Methoxymalonyl-ACP

biosynthetic cassette

Visualization of the Gene Cluster
The following diagram illustrates the logical arrangement of the con cluster, highlighting the

separation between core PKS machinery and tailoring enzymes.
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Figure 1: Logical organization of the con biosynthetic gene cluster.[2][3][4] Regulatory elements

activate the core PKS, followed by sequential tailoring.

The Biosynthetic Assembly Line
The assembly of the Concanamycin A aglycone (concanolide) follows a non-iterative Type I

PKS logic.

Initiation and Loading
Uniquely, Concanamycin A differs from its analogue Concanamycin B at the loading stage.

Concanamycin A: Initiates with Ethylmalonyl-CoA.[2][3]

Concanamycin B: Initiates with Methylmalonyl-CoA.

Mechanism: The loading module of conA possesses a KSQ (ketosynthase glutamine)

domain that decarboxylates the starter unit, setting the "ethyl" side chain characteristic of

Concanamycin A.
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Elongation and Unusual Extenders
The PKS modules utilize a mix of standard and rare extender units to build the 18-membered

ring.

Malonyl-CoA: Standard chain extension.

Methylmalonyl-CoA: Introduces methyl branches.[2]

Methoxymalonyl-ACP: This is a hallmark of the plecomacrolide family. A discrete set of

genes (homologs to fkbG/H/I/J/K) synthesizes this unit from a glycolytic intermediate. The

PKS modules recognizing this unit contain specialized Acyltransferase (AT) domains with a

signature motif distinct from standard AT domains.[1][3]

Termination
The final module in conF contains a Thioesterase (TE) domain. This domain catalyzes the

macrocyclization, releasing the 18-membered macrolactone Concanolide A.

Post-PKS Tailoring Pathway
The biological activity of Concanamycin A is strictly dependent on post-PKS modifications

occurring at the C23-OH group of the aglycone.

Glycosylation (conG)
The glycosyltransferase conG attaches a specific deoxysugar, 2'-deoxyrhamnose, to the C23

hydroxyl group. The sugar is synthesized by the conS subcluster from glucose-1-phosphate.

Carbamoylation (conH)
The final and most critical step is catalyzed by conH, an O-carbamoyltransferase. It transfers a

carbamoyl group (from carbamoyl phosphate or ATP/ammonia) to the 4'-hydroxyl of the sugar

moiety.

Significance: The 4'-O-carbamoyl group is essential for hydrogen bonding within the V-

ATPase proton channel. Removal of this group results in a drastic loss of potency.
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Figure 2: Metabolic flow from precursor selection to the final bioactive Concanamycin A.
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Experimental Protocols for Pathway Validation
For researchers aiming to manipulate this pathway (e.g., to produce analogs or improve yield),

the following protocols establish a self-validating workflow.

Protocol: Genetic Confirmation via Gene Disruption
To confirm the essentiality of specific genes (e.g., conH for carbamoylation), use a PCR-

targeted gene disruption strategy.

Reagents:

E. coli ET12567/pUZ8002 (methylation-deficient conjugal donor).

pKC1139 or pOJ260 (suicide vectors).

Apramycin resistance cassette (aac(3)IV).

Workflow:

Homology Arm Design: Amplify 1.5 kb regions flanking the target gene (conH).

Vector Assembly: Clone arms into pOJ260 flanking the apramycin cassette.

Conjugation:

Grow S. neyagawaensis mycelia in TSB + 10% sucrose (to disperse clumps) to mid-log

phase.

Mix with donor E. coli (10^8 cells) on MS agar + 10 mM MgCl2.

Incubate at 30°C for 16 hours.

Overlay with Nalidixic acid (counter-selection) and Apramycin.

Validation:

Pick exconjugants.
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Genotypic: PCR amplify the locus. WT band = ~gene size; Mutant band = cassette size.

Phenotypic: Ferment mutant strain. Extract supernatant with Ethyl Acetate. Analyze via

HPLC-MS.

Expected Result:conH mutant accumulates de-carbamoyl-concanamycin A (mass shift

-43 Da).

Protocol: Fermentation and Extraction
Medium: SG Medium (Glucose 20g, Yeast Extract 5g, Peptone 5g, CaCO3 2g per liter, pH 7.2).

Seed Culture: Inoculate 50 mL TSB with spore suspension. Shake 2 days at 28°C.

Production: Transfer 5% seed to 250 mL SG medium. Ferment for 5-7 days.

Extraction:

Centrifuge broth (4000 rpm, 15 min).

Extract supernatant 2x with equal volume Ethyl Acetate.

Extract mycelial cake with Acetone (Concanamycins often adhere to mycelia).

Combine organic phases, dry over Na2SO4, and evaporate.

Analysis: Resuspend in Methanol. Inject 10 µL into RP-HPLC (C18 column). Gradient: 50% -

> 100% Acetonitrile over 20 mins. Detect at 240 nm.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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